Cas no 1870401-58-3 (4-amino-1-(5-fluoropentyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-(5-fluoropentyl)-1H-pyrazole-3-carboxamide
• CAS No: 1870401-58-3
• MF: C₉H₁₅FN₄O
• MW: 214.240004777908
• CID: 6419347
• PubChem ID: 165955981
• Update Time: 2025-10-29

4-amino-1-(5-fluoropentyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1107323
• 1870401-58-3
• 4-amino-1-(5-fluoropentyl)-1H-pyrazole-3-carboxamide

• Inchi： 1S/C9H15FN4O/c10-4-2-1-3-5-14-6-7(11)8(13-14)9(12)15/h6H,1-5,11H2,(H2,12,15)
• InChI Key： WQJRUJHKRXWWFP-UHFFFAOYSA-N
• SMILES： FCCCCCN1C=C(C(C(N)=O)=N1)N

Computed Properties

• Exact Mass: 214.12298928g/mol
• Monoisotopic Mass: 214.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.9Ų

Additional information on 4-amino-1-(5-fluoropentyl)-1H-pyrazole-3-carboxamide

Comprehensive Overview of 4-amino-1-(5-fluoropentyl)-1H-pyrazole-3-carboxamide (CAS No. 1870401-58-3)

4-amino-1-(5-fluoropentyl)-1H-pyrazole-3-carboxamide, identified by its CAS number 1870401-58-3, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a pyrazole core substituted with an amino group and a carboxamide moiety, along with a 5-fluoropentyl side chain. Its unique structure makes it a subject of interest for drug discovery and medicinal chemistry applications.

Recent trends in scientific literature highlight growing interest in fluorinated pyrazole derivatives, with researchers exploring their potential as bioactive compounds. The presence of both fluorine and pyrazole in this molecule is particularly noteworthy, as these groups are known to influence pharmacokinetic properties and target binding affinity. Computational chemistry studies suggest this compound may interact with certain enzyme systems, though its exact biological profile requires further investigation.

From a synthetic chemistry perspective, 4-amino-1-(5-fluoropentyl)-1H-pyrazole-3-carboxamide represents an interesting case study in heterocyclic compound synthesis. The incorporation of fluorine at the pentyl position presents specific challenges in terms of selective fluorination and protecting group strategies. Analytical characterization typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC purity analysis.

The compound's physicochemical properties are crucial for researchers working with this material. Preliminary data suggests moderate water solubility due to the carboxamide group, while the fluorinated alkyl chain contributes to certain lipophilic characteristics. These properties influence its behavior in biological systems and may affect formulation development for potential applications. Stability studies indicate that proper storage conditions are essential to maintain compound integrity over time.

In the context of current research trends, this compound aligns with several hot topics in medicinal chemistry, including the development of targeted therapeutics and fluorine-containing pharmaceuticals. The pharmaceutical industry's growing interest in pyrazole-based drugs has led to increased investigation of derivatives like this one. Researchers are particularly interested in how the 5-fluoropentyl modification might influence metabolic stability compared to non-fluorinated analogs.

Quality control considerations for CAS 1870401-58-3 emphasize the importance of rigorous analytical methods. Impurity profiling is critical, with special attention to potential byproducts from the fluorination step and any regioisomers that might form during synthesis. Modern analytical laboratories employ LC-MS systems and high-resolution mass spectrometry to ensure compound identity and purity meet research standards.

From a safety perspective, standard laboratory precautions apply when handling this compound. While not classified as hazardous under current regulations, proper personal protective equipment should be used, consistent with good laboratory practices for handling organic compounds. Material safety data sheets should be consulted for specific handling and storage recommendations.

The scientific community continues to explore the potential of 4-amino-1-(5-fluoropentyl)-1H-pyrazole-3-carboxamide through various research avenues. Some current investigations focus on its potential as a molecular scaffold for further derivatization, while others examine its fundamental chemical properties. The compound's structural features make it a valuable reference material for studies on fluorine effects in medicinal chemistry and heterocyclic compound behavior.

Emerging applications in chemical biology suggest potential uses of this compound as a probe molecule or building block for more complex structures. Its combination of hydrogen bond donors/acceptors (from the amino and carboxamide groups) with the lipophilic fluorinated chain creates interesting possibilities for molecular recognition studies. Researchers are particularly interested in how these features might influence interactions with biological targets.

For synthetic chemists, the preparation of 4-amino-1-(5-fluoropentyl)-1H-pyrazole-3-carboxamide offers opportunities to explore modern fluorination techniques and heterocyclic synthesis methodologies. Recent advances in flow chemistry and catalytic fluorination may offer improved routes to this and related compounds. The development of efficient synthetic protocols remains an active area of investigation in organic chemistry laboratories worldwide.

In summary, 4-amino-1-(5-fluoropentyl)-1H-pyrazole-3-carboxamide (CAS 1870401-58-3) represents an intriguing subject for multiple areas of chemical research. Its structural features combine elements that are currently of significant interest in pharmaceutical development and medicinal chemistry. As research continues, this compound may serve as an important reference point for understanding structure-activity relationships in fluorinated heterocycles and contribute to the development of novel bioactive molecules.